N-[2-(4-fluorophenyl)ethyl]-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-4-[1-(3-methoxypropanoyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C24H29FN2O4/c1-30-17-13-23(28)27-15-11-22(12-16-27)31-21-8-4-19(5-9-21)24(29)26-14-10-18-2-6-20(25)7-3-18/h2-9,22H,10-17H2,1H3,(H,26,29)
• InChI Key: YOSIKOYCYURMPM-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCC(CC1)OC2=CC=C(C=C2)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C24H29FN2O4
• Molecular Weight: 428.5 g/mol

Description

The compound “N-[2-(4-fluorophenyl)ethyl]-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common component in many pharmaceuticals due to its bioactivity. The molecule also contains a 4-fluorophenyl group, which could potentially enhance its bioactivity. The presence of a piperidine ring suggests that this compound might have some neurological activity, as piperidine is a common motif in many neurological drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several key functional groups: the benzamide group, the fluorophenyl group, and the piperidine ring. These groups would likely confer distinct chemical properties to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of polar amide bonds and aromatic rings could impact its solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Given the presence of a piperidine ring, one possibility is that it might interact with neurological receptors.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research on this compound could involve elucidating its biological activity, optimizing its synthesis, and investigating its potential uses in medical or industrial applications.